Cas no 1260616-12-3 (Fmoc-3,4-dichloro-L-homophenylalanine)

• Product Name: Fmoc-3,4-dichloro-L-homophenylalanine
• CAS No: 1260616-12-3
• MF: C₂₅H₂₁Cl₂NO₄
• MW: 470.344545125961
• CID: 5041834
• PubChem ID: 72208943
• Update Time: 2025-06-09

Fmoc-3,4-dichloro-L-homophenylalanine Chemical and Physical Properties

Names and Identifiers

• Fmoc-3,4-dichloro-L-homophenylalanine
• AB34390
• (S)-4-(3,4-DICHLORO-PHENYL)-2-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-BUTYRIC ACID
• E74405
• (2S)-4-(3,4-dichlorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• MFCD07372369
• CS-0188070
• 1260616-12-3
• Fmoc-3,4-Dichloro-L-Homophe
• SCHEMBL25657510
• (2S)-4-(3,4-dichlorophenyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}butanoic acid

• Inchi： 1S/C25H21Cl2NO4/c26-21-11-9-15(13-22(21)27)10-12-23(24(29)30)28-25(31)32-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-9,11,13,20,23H,10,12,14H2,(H,28,31)(H,29,30)/t23-/m0/s1
• InChI Key： PFXPBECQTWZDJP-QHCPKHFHSA-N
• SMILES： ClC1=C(C=CC(=C1)CC[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Cl

Computed Properties

• Exact Mass: 469.0847635g/mol
• Monoisotopic Mass: 469.0847635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 75.6

Additional information on Fmoc-3,4-dichloro-L-homophenylalanine

Fmoc-3,4-dichloro-L-homophenylalanine (CAS No. 1260616-12-3): A Comprehensive Overview

Fmoc-3,4-dichloro-L-homophenylalanine (CAS No. 1260616-12-3) is a specialized amino acid derivative that has garnered significant attention in the fields of peptide synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including the presence of two chlorine atoms and the Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which make it a valuable building block in the synthesis of complex peptides and bioactive molecules.

The Fmoc-3,4-dichloro-L-homophenylalanine molecule is derived from the natural amino acid L-homophenylalanine, which is an analog of phenylalanine with an extended side chain. The introduction of the Fmoc protecting group at the amino terminus and the substitution of chlorine atoms at the 3,4 positions of the phenyl ring significantly enhance its stability and reactivity in various chemical reactions. These modifications also enable precise control over the coupling efficiency and selectivity during peptide synthesis, making it an essential reagent in solid-phase peptide synthesis (SPPS) and solution-phase peptide synthesis.

Recent advancements in medicinal chemistry have highlighted the potential applications of Fmoc-3,4-dichloro-L-homophenylalanine in drug discovery and development. The unique electronic properties of the dichlorinated phenyl ring can influence the conformational flexibility and binding affinity of peptides, which are crucial for their biological activity. For instance, studies have shown that peptides containing this modified amino acid exhibit enhanced stability against proteolytic degradation and improved cell permeability, making them promising candidates for therapeutic applications.

In addition to its role in peptide synthesis, Fmoc-3,4-dichloro-L-homophenylalanine has been explored for its potential in developing novel peptidomimetics. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as increased metabolic stability and reduced immunogenicity. The dichlorinated substituents on the phenyl ring can be tailored to optimize these properties, leading to more effective therapeutic agents.

The synthetic route for preparing Fmoc-3,4-dichloro-L-homophenylalanine involves several well-established chemical transformations. The process typically begins with the preparation of 3,4-dichloro-L-homophenylalanine from L-homophenylalanine through selective chlorination reactions. The resulting amino acid is then protected with the Fmoc group using standard coupling reagents such as diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt). This multi-step synthesis ensures high purity and yield, making it suitable for large-scale production.

The purity and quality of Fmoc-3,4-dichloro-L-homophenylalanine are critical for its successful application in research and development. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to analyze the compound's purity and confirm its identity. These analytical techniques provide detailed information about the molecular structure and any potential impurities, ensuring that the final product meets rigorous quality standards.

In conclusion, Fmoc-3,4-dichloro-L-homophenylalanine (CAS No. 1260616-12-3) is a versatile compound with significant potential in various areas of chemical biology and medicinal chemistry. Its unique structural features make it an invaluable reagent for peptide synthesis and a promising candidate for developing novel therapeutic agents. Ongoing research continues to explore new applications and optimize its properties, further solidifying its importance in modern pharmaceutical research.